Cas no 102821-91-0 (1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one)

$1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one structure$

102821-91-0 structure

Product Name:1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one

CAS No:102821-91-0

MF:C₁₈H₂₁N₃O

MW:295.378844022751

CID:3074496

PubChem ID:2834210

Update Time:2025-04-21

1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- <br>1-(3-Amino-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-(dimethylamino)ethan one
- TIMTEC-BB SBB012304
- 1-(3-AMINO-10,11-DIHYDRO-DIBENZO[B,F]AZEPIN-5-YL)-2-DIMETHYLAMINO-ETHANONE
- 1-(3-amino-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-(dimethylamino)ethan-1-one
- N-[2-(3-Amino-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-oxoethyl]-N,N-dimethylamine
- 1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one
- N-[2-(3-Amino-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-oxoethyl]-N,N-dimethylamine, AldrichCPR
- AJ-292/37142064
- MFCD00561766
- 3-amino-5-dimethylaminoacetyl-10,11-dihydro-5h-dibenz[b,f]-azepine
- SCHEMBL19225003
- HMS664E17
- STL307801
- CS-0318886
- DB-017183
- 1-(2-amino-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-2-(dimethylamino)ethanone
- 1-(3-amino-10,11-dihydro-dibenzo[b ,f]azepin-5-yl)-2-dimethylamino-ethanone
- F0722-8872
- SR-01000597339
- SR-01000597339-1
- AKOS000300053
- 1-{5-amino-2-azatricyclo[9.4.0.0?,?]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one
- ChemDiv1_027209
- CBDivE_008870
- 102821-91-0
- 1-(3-amino-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-(dimethylamino)ethanone
- BRD-K15621803-001-01-8
- MDL： MFCD00561766
- Inchi： 1S/C18H21N3O/c1-20(2)12-18(22)21-16-6-4-3-5-13(16)7-8-14-9-10-15(19)11-17(14)21/h3-6,9-11H,7-8,12,19H2,1-2H3
- InChI Key： FSWSSSCWSMLDKV-UHFFFAOYSA-N
- SMILES： O=C(CN(C)C)N1C2C=CC=CC=2CCC2C=CC(=CC1=2)N

Computed Properties

Exact Mass: 295.168462302g/mol
Monoisotopic Mass: 295.168462302g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 49.6Å²

1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008269-1g	1-(3-Amino-10,11-dihydro-dibenzo[b,f]azepin-5-yl)-2-dimethylamino-ethanone	102821-91-0		1g	6144.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008269-500mg	1-(3-Amino-10,11-dihydro-dibenzo[b,f]azepin-5-yl)-2-dimethylamino-ethanone	102821-91-0		500mg	3656.0CNY	2021-07-13
TRC	A010655-50mg	1-(3-Amino-10,11-dihydro-dibenzo[b,f]azepin-5-yl)-2-dimethylamino-ethanone	102821-91-0		50mg	$ 120.00	2022-05-31
TRC	A010655-100mg	1-(3-Amino-10,11-dihydro-dibenzo[b,f]azepin-5-yl)-2-dimethylamino-ethanone	102821-91-0		100mg	$ 200.00	2022-05-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008269-500mg	1-(3-Amino-10,11-dihydro-dibenzo[b,f]azepin-5-yl)-2-dimethylamino-ethanone	102821-91-0		500mg	3656CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008269-1g	1-(3-Amino-10,11-dihydro-dibenzo[b,f]azepin-5-yl)-2-dimethylamino-ethanone	102821-91-0		1g	6144CNY	2021-05-07
Life Chemicals	F0722-8872-2μmol	1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one	102821-91-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0722-8872-5μmol	1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one	102821-91-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0722-8872-10μmol	1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one	102821-91-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0722-8872-20μmol	1-{5-amino-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}-2-(dimethylamino)ethan-1-one	102821-91-0	90%+	20μl	$79.0	2023-05-17